Cas no 1805142-09-9 (Ethyl 4-amino-3-(difluoromethyl)-5-methylpyridine-2-carboxylate)

• Product Name: Ethyl 4-amino-3-(difluoromethyl)-5-methylpyridine-2-carboxylate
• CAS No: 1805142-09-9
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 4856756
• Update Time: 2025-10-29

Ethyl 4-amino-3-(difluoromethyl)-5-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-3-(difluoromethyl)-5-methylpyridine-2-carboxylate

• Inchi： 1S/C10H12F2N2O2/c1-3-16-10(15)8-6(9(11)12)7(13)5(2)4-14-8/h4,9H,3H2,1-2H3,(H2,13,14)
• InChI Key： RYRBAUCWTUQHKG-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=NC=C(C)C=1N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• XLogP3: 1.7
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 4-amino-3-(difluoromethyl)-5-methylpyridine-2-carboxylate

Ethyl 4-Amino-3-(Difluoromethyl)-5-Methylpyridine-2-Carboxylate: A Comprehensive Overview

Ethyl 4-amino-3-(difluoromethyl)-5-methylpyridine-2-carboxylate, with CAS No. 1805142-09-9, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an amino group, a difluoromethyl group, and a methyl group, along with an ethyl ester moiety. The pyridine ring serves as the central framework, while the substituents contribute to its diverse chemical properties and potential applications.

The synthesis of Ethyl 4-amino-3-(difluoromethyl)-5-methylpyridine-2-carboxylate involves a series of intricate chemical reactions, including nucleophilic substitutions, eliminations, and esterifications. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, ensuring higher yields and improved purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and minimize side reactions. Such innovations highlight the compound's importance in both academic and industrial settings.

One of the most promising applications of this compound lies in its potential as a precursor for various bioactive molecules. The difluoromethyl group is particularly valuable due to its ability to modulate the electronic properties of the molecule, making it an attractive candidate for drug design. Recent studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, suggesting its potential utility in the development of novel therapeutic agents.

In addition to its pharmacological applications, Ethyl 4-amino-3-(difluoromethyl)-5-methylpyridine-2-carboxylate has also been investigated for its role in agrochemicals. The compound's ability to inhibit specific enzymes involved in plant growth regulation has led to its consideration as a potential herbicide or plant growth regulator. Field trials conducted in controlled environments have shown promising results, indicating that this compound could play a significant role in sustainable agriculture.

The structural versatility of this compound also extends to materials science. Researchers have explored its use as a building block for advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). The amino group and carboxylate ester functionalities provide sites for metal coordination, enabling the formation of highly porous and stable structures. These materials hold potential applications in gas storage, catalysis, and sensing technologies.

From an environmental perspective, understanding the fate and behavior of Ethyl 4-amino-3-(difluoromethyl)-5-methylpyridine-2-carboxylate in various ecosystems is crucial. Studies have shown that the compound undergoes biodegradation under specific conditions, with microbial activity playing a key role in its transformation. However, further research is needed to assess its long-term impact on aquatic and terrestrial environments.

In conclusion, Ethyl 4-amino-3-(difluoromethyl)-5-methylpyridine-2-carboxylate (CAS No. 1805142-09-9) is a multifaceted compound with applications spanning drug discovery, agrochemicals, and materials science. Its unique structure and functional groups make it an invaluable tool for researchers across diverse disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both scientific advancement and industrial innovation.